Cas no 1368755-01-4 (2-(methoxymethyl)-4-(pyrrolidin-2-yl)-1,3-thiazole)

• Product Name: 2-(methoxymethyl)-4-(pyrrolidin-2-yl)-1,3-thiazole
• CAS No: 1368755-01-4
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• MDL: MFCD21876631
• CID: 5301561
• PubChem ID: 82276890
• Update Time: 2025-10-29

2-(methoxymethyl)-4-(pyrrolidin-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-(methoxymethyl)-4-(2-pyrrolidinyl)-
• 2-(methoxymethyl)-4-(pyrrolidin-2-yl)-1,3-thiazole

• MDL： MFCD21876631
• Inchi： 1S/C9H14N2OS/c1-12-5-9-11-8(6-13-9)7-3-2-4-10-7/h6-7,10H,2-5H2,1H3
• InChI Key： DIOKXRTVHAMHFH-UHFFFAOYSA-N
• SMILES： S1C=C(C2CCCN2)N=C1COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(methoxymethyl)-4-(pyrrolidin-2-yl)-1,3-thiazole

Comprehensive Overview of 2-(Methoxymethyl)-4-(Pyrrolidin-2-yl)-1,3-Thiazole (CAS No. 1368755-01-4)

2-(Methoxymethyl)-4-(pyrrolidin-2-yl)-1,3-thiazole (CAS No. 1368755-01-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a thiazole core with a pyrrolidine moiety and a methoxymethyl substituent, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₉H₁₄N₂O₁S₁, highlights its potential for diverse chemical modifications.

In recent years, the demand for thiazole derivatives has surged, driven by their role in developing kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics. Researchers are particularly interested in 2-(methoxymethyl)-4-(pyrrolidin-2-yl)-1,3-thiazole due to its ability to modulate biological pathways, such as G-protein-coupled receptors (GPCRs) and enzyme inhibition. This aligns with current trends in precision medicine and targeted drug delivery, where tailored molecular structures are critical for efficacy.

The synthesis of CAS No. 1368755-01-4 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods are frequently searched by chemists seeking green chemistry alternatives or high-throughput synthesis protocols, reflecting the industry's shift toward sustainable practices.

From an analytical perspective, 2-(methoxymethyl)-4-(pyrrolidin-2-yl)-1,3-thiazole is characterized using NMR spectroscopy, mass spectrometry, and HPLC. Its stability under varying pH and temperature conditions is a key focus, especially for formulators working on oral bioavailability or topical formulations. Such data is vital for answering common queries like "How to improve drug solubility?" or "What are stable excipients for thiazole compounds?"—topics trending in pharmaceutical forums.

Beyond pharmaceuticals, this compound's electrochemical properties have sparked interest in material science, particularly for organic semiconductors and conductive polymers. Its heteroatom-rich structure facilitates electron delocalization, a feature highly sought after in flexible electronics and energy storage applications. This dual utility underscores its relevance in both life sciences and emerging technologies.

In summary, CAS No. 1368755-01-4 represents a compelling case study in interdisciplinary chemistry. Its adaptability to drug design, catalysis, and advanced materials positions it as a valuable asset for researchers addressing modern challenges like personalized therapeutics and renewable energy solutions. As innovation accelerates, this compound is poised to remain at the forefront of scientific inquiry.